Cas no 130192-65-3 (D-Glucose, O-D-xylosyl-(1-?)-O-D-xylosyl-(1-?)-)

D-Glucose, O-D-xylosyl-(1-?)-O-D-xylosyl-(1-?)- structure
130192-65-3 structure
Product Name:D-Glucose, O-D-xylosyl-(1-?)-O-D-xylosyl-(1-?)-
CAS No:130192-65-3
MF:C16H28O14
MW:444.385127067566
CID:186219
PubChem ID:3035582
Update Time:2025-04-19

D-Glucose, O-D-xylosyl-(1-?)-O-D-xylosyl-(1-?)- Chemical and Physical Properties

Names and Identifiers

    • D-Glucose, O-D-xylosyl-(1-?)-O-D-xylosyl-(1-?)-
    • D-Xylopyranosyl-(1->2)-[D-xylopyranosyl-(1->3)]-D-glucose
    • xylose-xylose-glucose
    • Xyl-xyl-glc
    • 130192-65-3
    • (2R,3S,4R,5R)-4,5,6-trihydroxy-2,3-bis[[(3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy]hexanal
    • DTXSID90926629
    • Pentopyranosyl-(1->2)-[pentopyranosyl-(1->3)]hexose
    • Inchi: 1S/C16H28O14/c17-1-5(19)11(24)14(30-16-13(26)10(23)7(21)4-28-16)8(2-18)29-15-12(25)9(22)6(20)3-27-15/h2,5-17,19-26H,1,3-4H2/t5-,6-,7-,8+,9+,10+,11-,12-,13-,14-,15?,16?/m1/s1
    • InChI Key: DNQVMHKEYYKTNY-SWPGSPGESA-N
    • SMILES: O(C1[C@@H]([C@H]([C@@H](CO1)O)O)O)[C@@H]([C@@H]([C@@H](CO)O)O)[C@H](C=O)OC1[C@@H]([C@H]([C@@H](CO1)O)O)O

Computed Properties

  • Exact Mass: 444.14784
  • Monoisotopic Mass: 444.147906
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 236
  • XLogP3: -6.5

Experimental Properties

  • Density: 1.7
  • Boiling Point: 884.7°Cat760mmHg
  • Flash Point: 313°C
  • Refractive Index: 1.633
  • PSA: 236.06
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